Cas no 1361806-62-3 (3-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1361806-62-3
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 4931738
• Update Time: 2025-06-07

3-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C9H9F3N2O3/c1-4-2-5(3-13)6(8(15)16)14-7(4)17-9(10,11)12/h2H,3,13H2,1H3,(H,15,16)
• InChI Key： GSUXSOMUGPWMQT-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C=C(CN)C(C(=O)O)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: -0.8
• Topological Polar Surface Area: 85.4

Additional information on 3-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid

3-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1361806-62-3): An Overview

3-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1361806-62-3) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an aminomethyl group, a methyl substituent, and a trifluoromethoxy moiety, exhibits a wide range of biological activities and potential therapeutic applications.

The aminomethyl group in the structure of 3-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid plays a crucial role in its reactivity and functional properties. This group can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, making it a valuable building block in the synthesis of more complex molecules. The presence of the methyl substituent at the 5-position of the pyridine ring contributes to the compound's stability and solubility, while the trifluoromethoxy group imparts unique electronic and steric properties that can influence its biological activity.

Recent studies have highlighted the potential of 3-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The trifluoromethoxy group, in particular, has been found to enhance the compound's ability to inhibit pro-inflammatory cytokines, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 3-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The aminomethyl group is thought to play a key role in this selective cytotoxicity by facilitating the interaction with specific cellular targets involved in apoptosis signaling pathways.

The pharmacokinetic properties of 3-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable oral bioavailability and metabolic stability. The methyl substituent at the 5-position of the pyridine ring is believed to contribute to these favorable pharmacokinetic properties by reducing metabolic degradation and enhancing membrane permeability.

In terms of safety and toxicity, preliminary studies have indicated that 3-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are needed to fully evaluate its safety profile and potential side effects. These studies will be crucial for advancing this compound into clinical trials and ultimately bringing it to market as a novel therapeutic agent.

The synthetic routes for preparing 3-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid have been well-documented in the literature. One common approach involves the reaction of 5-methyl-6-trifluoromethoxypyridin-2(1H)-one with an appropriate amine derivative followed by carboxylation. This method provides high yields and good purity, making it suitable for large-scale production.

In conclusion, 3-(Aminomethyl)-5-methyl-6-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1361806-62-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the aminomethyl, methyl, and trifluoromethoxy groups, contribute to its diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the development of novel therapeutics for various diseases.